Cas no 58814-44-1 (5-methyl-3-phenylisoquinolin-1-amine)
58814-44-1 structure
Product Name:5-methyl-3-phenylisoquinolin-1-amine
CAS No:58814-44-1
MF:C16H14N2
MW:234.295763492584
CID:2125047
PubChem ID:58517503
Update Time:2025-04-21
5-methyl-3-phenylisoquinolin-1-amine Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-3-phenylisoquinolin-1-amine
- SCHEMBL12072247
- DA-04622
- 58814-44-1
-
- Inchi: 1S/C16H14N2/c1-11-6-5-9-13-14(11)10-15(18-16(13)17)12-7-3-2-4-8-12/h2-10H,1H3,(H2,17,18)
- InChI Key: QUWTYVSFUFSZSH-UHFFFAOYSA-N
- SMILES: N1C(=C2C=CC=C(C)C2=CC=1C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 234.115698455Da
- Monoisotopic Mass: 234.115698455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 38.9Ų
5-methyl-3-phenylisoquinolin-1-amine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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